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Compound of Interest

Compound Name: Psb 11 hydrochloride

CAS No.: 444717-56-0

Cat. No.: B1497081

Get Quote

Executive Summary & Core Directive
Current Status:Conditional Stability. While Psb-11 hydrochloride (PSB-11 HCl) can be

solubilized in DMSO, long-term storage at -20°C is not recommended due to the risk of

hydrolytic degradation and precipitation.

Best Practice:

Preferred: Store the compound as a lyophilized solid at -20°C (stable for >2 years).

Alternative: If a stock solution is required, prepare it immediately prior to use. If storage is

unavoidable, aliquot into single-use vials, purge with inert gas (N₂ or Ar), and store at -80°C

for no more than 1 month.

Technical Deep Dive: The Chemistry of Instability
To understand why we advise caution, we must look at the interaction between the solvent

system and the solute.
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The DMSO/Water Paradox
Dimethyl sulfoxide (DMSO) is an excellent solvent for organic salts like Psb-11 HCl. However, it

is highly hygroscopic.

Moisture Absorption: At -20°C, standard laboratory freezers often fluctuate in temperature. If

a vial is not perfectly sealed, or if it is opened while cold, DMSO absorbs atmospheric water.

The "HCl" Factor: Psb-11 is a hydrochloride salt.[1][2][3][4] The presence of water in DMSO

can lead to a localized pH drop or proton exchange, potentially catalyzing hydrolysis of the

imidazo[2,1-f]purin-5-one core structure.

Solubility Crash: Psb-11 HCl has a solubility limit (~25 mM in DMSO). Absorbed water

drastically reduces this solubility, causing "silent precipitation"—micro-crystals that are

invisible to the naked eye but significantly lower the effective concentration of your dose.

Standard Operating Procedures (SOPs)
Protocol A: Preparation of Fresh Stock Solution
(Recommended)
Use this protocol to ensure maximum potency for Ki determination or cell-based assays.

Equilibration: Allow the product vial to warm to Room Temperature (RT) inside a desiccator

before opening. Why? To prevent water condensation on the cold solid.

Weighing: Weigh the required amount of Psb-11 HCl.

Solvent Addition: Add anhydrous DMSO (Grade: ≥99.9%, water content <0.005%) to achieve

a concentration of 10 mM.

Note: The theoretical max is ~25 mM, but 10 mM is safer to avoid precipitation shocks.

Dissolution: Vortex for 30-60 seconds. If particulates remain, sonicate in a water bath at

30°C for 5 minutes.

Usage: Use immediately. Discard unused solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.apexbt.com/psb-11-hydrochloride.html
https://www.chemicalbook.com/CASEN_453591-58-7.htm
https://edoc.ub.uni-muenchen.de/20944/20/Gull_Mazhar.pdf
https://www.apexbt.com/bioactive-compounds/signaling-pathways/gpcr-g-protein/adenosine-receptor.html?p=3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Aliquoting for Short-Term Storage (High
Risk)
Use only if daily fresh preparation is impossible.

Prepare Stock: Follow Protocol A to create a 10 mM stock.

Aliquot: Immediately dispense into light-protective, low-binding microtubes (e.g., 20 µL per

tube).

Seal: Parafilm is insufficient. Use screw-cap tubes with O-rings.

Freeze: Snap-freeze in liquid nitrogen or dry ice/ethanol bath to bypass the "slush" phase of

DMSO.

Store: Place at -80°C.

Warning: Do not store at -20°C for >1 week. DMSO freezes at 18.5°C; at -20°C, slight

temperature fluctuations can cause repeated partial thawing.

Visualization: Decision Logic & Degradation Risk
The following diagram illustrates the decision matrix for handling Psb-11 HCl to preserve

structural integrity.
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Caption: Workflow for maximizing Psb-11 stability. Note the high-risk pathway associated with

solution storage.
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Q1: My DMSO stock solution of Psb-11 has turned
slightly yellow. Is it still good?
Answer:Proceed with caution. A color change from clear/colorless to yellow often indicates

oxidation or the formation of degradation by-products.

Action: Run a quick LC-MS or HPLC check if possible. If the purity is <98%, discard the

stock. For sensitive Ki measurements (Psb-11 Ki = 2.3 nM for hA3), even 2% impurity can

skew results significantly.

Q2: I see a fine precipitate after thawing my -20°C stock.
Answer:Do not use. This is "crashing out." It occurs because moisture entered the tube during

the previous opening, or the DMSO absorbed water through the cap during storage.

Why not re-dissolve? Heating it might re-dissolve the solid, but it will not reverse any

hydrolysis that occurred. Furthermore, the concentration is now unreliable.

Q3: Can I use water or ethanol instead of DMSO?
Answer:

Water: No.[5] Psb-11 HCl has poor solubility in cold water. It requires hot methanol or DMSO

for proper solubilization.

Ethanol: Solubility is limited. DMSO is the standard for this compound class

(Imidazopurinones).

Q4: Why -80°C and not -20°C for the solution?
Answer: DMSO has a melting point of ~19°C. In a -20°C freezer, frequent door openings can

raise the local temperature enough to create a "slushy" state. This semi-liquid state allows for

faster chemical reactions (degradation) than a solid frozen state. -80°C ensures the matrix is

kinetically locked.

Quantitative Data: Solubility & Receptor Affinity
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Parameter Value Notes

Molecular Weight 331.8 Da Formula: C₁₆H₁₇N₅O[1]·HCl

Solubility (DMSO) ~25 mM
Requires vortexing; warming to

30°C may help

Solubility (Water) Insoluble
Poor solubility in cold aqueous

buffers

Target Human A3 Receptor Selective Antagonist

Affinity (Ki) 2.3 nM (hA3)
High potency requires precise

dosing

Selectivity >1000-fold vs A1/A2A Critical for specificity controls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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